Cas no 68031-99-2 (1,2,3,4-tetrahydro-1-methyl-6-Quinolinemethanol)

• Product Name: 1,2,3,4-tetrahydro-1-methyl-6-Quinolinemethanol
• CAS No: 68031-99-2
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 1063304
• PubChem ID: 12417658
• Update Time: 2025-10-29

1,2,3,4-tetrahydro-1-methyl-6-Quinolinemethanol Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-tetrahydro-1-methyl-6-Quinolinemethanol
• 1,2,3,4-Tetrahydro-1
• (1-methyl-3,4-dihydro-2H-quinolin-6-yl)methanol
• SCHEMBL12682909
• FT-0675032
• AKOS011374631
• DTXSID10497326
• (1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)methanol
• EN300-126410
• 68031-99-2
• DB-089192

• Inchi： 1S/C11H15NO/c1-12-6-2-3-10-7-9(8-13)4-5-11(10)12/h4-5,7,13H,2-3,6,8H2,1H3
• InChI Key： KWTAHNFGMCBZLB-UHFFFAOYSA-N
• SMILES： OCC1C=CC2=C(C=1)CCCN2C

Computed Properties

• Exact Mass: 195.08100
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• PSA: 3.24000
• LogP: 2.87280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 1,2,3,4-tetrahydro-1-methyl-6-Quinolinemethanol

Comprehensive Guide to 1,2,3,4-tetrahydro-1-methyl-6-Quinolinemethanol (CAS No. 68031-99-2): Properties, Applications, and Market Insights

1,2,3,4-tetrahydro-1-methyl-6-Quinolinemethanol (CAS No. 68031-99-2) is a specialized organic compound belonging to the quinoline derivatives family. This compound has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. In this article, we delve into the chemical characteristics, synthesis methods, applications, and market trends of this intriguing molecule.

The molecular formula of 1,2,3,4-tetrahydro-1-methyl-6-Quinolinemethanol is C₁₁H₁₅NO, with a molecular weight of 177.24 g/mol. Its structure features a partially hydrogenated quinoline core with a hydroxymethyl group at the 6-position and a methyl group at the 1-position. These functional groups contribute to its reactivity and make it a valuable intermediate in organic synthesis.

Researchers have explored various synthetic routes for 1,2,3,4-tetrahydro-1-methyl-6-Quinolinemethanol. One common approach involves the reduction of 1-methyl-6-quinolinecarboxaldehyde using sodium borohydride or other reducing agents. The compound's stability under normal conditions makes it suitable for storage and transportation, though proper handling procedures should always be followed.

In pharmaceutical applications, 1,2,3,4-tetrahydro-1-methyl-6-Quinolinemethanol serves as a key building block for drug development. Its structural features make it particularly interesting for designing central nervous system (CNS) active compounds. Recent studies have investigated its potential as a precursor for novel therapeutic agents targeting neurological disorders, aligning with current research trends in neurodegenerative disease treatment.

The compound's applications extend beyond pharmaceuticals. In material science, 1,2,3,4-tetrahydro-1-methyl-6-Quinolinemethanol derivatives have shown promise as components in organic electronic materials. This aligns with the growing demand for sustainable and efficient materials in electronics manufacturing, a hot topic in current materials research.

Market analysis indicates steady growth in demand for quinoline derivatives like 1,2,3,4-tetrahydro-1-methyl-6-Quinolinemethanol. The global market for fine chemicals and pharmaceutical intermediates continues to expand, driven by increased R&D investment in drug discovery and development. Industry reports suggest that the compound's niche applications in specialized research areas contribute to its stable market position.

Quality control is paramount when working with 1,2,3,4-tetrahydro-1-methyl-6-Quinolinemethanol. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are routinely employed to verify purity and identity. These quality assurance measures ensure the compound meets the stringent requirements of pharmaceutical and research applications.

Environmental considerations are increasingly important in chemical production. Manufacturers of 1,2,3,4-tetrahydro-1-methyl-6-Quinolinemethanol are adopting greener synthesis methods to reduce environmental impact. This includes optimizing reaction conditions to minimize waste and exploring catalytic processes that improve atom economy, responding to the chemical industry's sustainability initiatives.

Storage recommendations for 1,2,3,4-tetrahydro-1-methyl-6-Quinolinemethanol typically include keeping the compound in a cool, dry place, protected from light and moisture. While it demonstrates good stability under recommended conditions, proper storage practices help maintain product quality over extended periods.

Recent scientific literature highlights novel research directions involving 1,2,3,4-tetrahydro-1-methyl-6-Quinolinemethanol. These include investigations into its potential as a scaffold for developing new antimicrobial agents, particularly in light of growing concerns about antibiotic resistance. Such applications position this compound at the forefront of contemporary medicinal chemistry challenges.

For researchers considering working with 1,2,3,4-tetrahydro-1-methyl-6-Quinolinemethanol, it's important to consult the latest safety data sheets and literature. While the compound doesn't fall under strict regulatory categories, standard laboratory safety protocols should always be observed when handling any chemical substance.

The future outlook for 1,2,3,4-tetrahydro-1-methyl-6-Quinolinemethanol appears promising. As drug discovery efforts continue to explore novel chemical spaces and material science advances demand specialized intermediates, compounds like this are likely to maintain their relevance in scientific research and industrial applications.

In conclusion, 1,2,3,4-tetrahydro-1-methyl-6-Quinolinemethanol (CAS No. 68031-99-2) represents an important member of the quinoline derivative family with diverse applications in pharmaceuticals and materials science. Its unique structural features and versatility as a synthetic intermediate ensure its continued importance in chemical research and development.